Cas no 87884-40-0 (Ethyl 3-hydroxy-2-phenylpropanoate)

• Product Name: Ethyl 3-hydroxy-2-phenylpropanoate
• CAS No: 87884-40-0
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 651110
• Update Time: 2023-08-03

Ethyl 3-hydroxy-2-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-(hydroxymethyl)-, ethyl ester, (R)-
• ethyl 3-hydroxy-2-phenylpropanoate
• NVWZHTVEPJITPR-UHFFFAOYSA-N
• Ethyl tropate
• Ethyl tropate #
• 3-hydroxy-2-phenyl-propionic acid ethyl ester
• (RS)-tropic acid ethyl ester
• 2-Ethoxycarbonyl-2-phenylethanol
• ethyl 3-hydroxy-2-phenylpropionate
• Benzeneacetic acid, .alpha.-(hydroxymethyl)-, ethyl ester
• Ethyl 3-hydroxy-2-phenylpropanoate

• Inchi： 1S/C11H14O3/c1-2-14-11(13)10(8-12)9-6-4-3-5-7-9/h3-7,10,12H,2,8H2,1H3
• InChI Key： NVWZHTVEPJITPR-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CO)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 173
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5